Cas no 2229573-65-1 (tert-butyl N-{4-2-(chlorosulfonyl)ethyl-3-fluorophenyl}carbamate)

• Product Name: tert-butyl N-{4-2-(chlorosulfonyl)ethyl-3-fluorophenyl}carbamate
• CAS No: 2229573-65-1
• MF: C₁₃H₁₇ClFNO₄S
• MW: 337.794785261154
• CID: 5947304
• PubChem ID: 165683204
• Update Time: 2025-06-08

tert-butyl N-{4-2-(chlorosulfonyl)ethyl-3-fluorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-2-(chlorosulfonyl)ethyl-3-fluorophenyl}carbamate
• tert-butyl N-{4-[2-(chlorosulfonyl)ethyl]-3-fluorophenyl}carbamate
• 2229573-65-1
• EN300-1900154

• Inchi： 1S/C13H17ClFNO4S/c1-13(2,3)20-12(17)16-10-5-4-9(11(15)8-10)6-7-21(14,18)19/h4-5,8H,6-7H2,1-3H3,(H,16,17)
• InChI Key： OFCMNLDJBHPBNN-UHFFFAOYSA-N
• SMILES： ClS(CCC1C=CC(=CC=1F)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 337.0550851g/mol
• Monoisotopic Mass: 337.0550851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-{4-2-(chlorosulfonyl)ethyl-3-fluorophenyl}carbamate

Comprehensive Overview of tert-butyl N-{4-[2-(chlorosulfonyl)ethyl]-3-fluorophenyl}carbamate (CAS No. 2229573-65-1)

The compound tert-butyl N-{4-[2-(chlorosulfonyl)ethyl]-3-fluorophenyl}carbamate (CAS No. 2229573-65-1) is a specialized organic intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chlorosulfonyl group and a fluorophenyl moiety, makes it a valuable building block for synthesizing more complex molecules. Researchers and manufacturers are increasingly interested in this compound due to its versatility in drug discovery and material science.

One of the key features of tert-butyl N-{4-[2-(chlorosulfonyl)ethyl]-3-fluorophenyl}carbamate is its role in the development of novel therapeutic agents. The presence of the fluorine atom enhances the bioavailability and metabolic stability of potential drug candidates, addressing a common challenge in modern pharmacology. Additionally, the carbamate group provides a protective function, allowing for selective reactions in multi-step synthetic processes. These attributes align with current trends in precision medicine and targeted drug delivery systems.

From a synthetic chemistry perspective, the chlorosulfonyl moiety in this compound offers excellent reactivity for further functionalization. This characteristic is particularly relevant in the context of green chemistry, where researchers seek efficient and sustainable methods for molecular transformations. The compound's compatibility with various coupling reactions makes it a preferred choice for constructing complex architectures, such as those found in advanced materials and bioactive molecules.

The analytical characterization of CAS No. 2229573-65-1 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for research and development applications. Recent advancements in analytical technology have further improved the detection and quantification of such specialized intermediates, contributing to better process control and optimization in synthetic workflows.

In the context of intellectual property and regulatory compliance, tert-butyl N-{4-[2-(chlorosulfonyl)ethyl]-3-fluorophenyl}carbamate represents an important intermediate in patented synthetic routes. Pharmaceutical companies often utilize such compounds to develop proprietary drug candidates while navigating the complex landscape of chemical patents. The compound's structural features make it particularly valuable for creating patentable derivatives with improved pharmacological profiles.

Looking at market trends, there's growing demand for fluorinated building blocks like this compound, driven by the pharmaceutical industry's focus on fluorine-containing drugs. Approximately 20-25% of all approved drugs now contain fluorine atoms, highlighting the importance of intermediates such as 2229573-65-1. This trend is expected to continue as researchers discover new applications for fluorinated compounds in various therapeutic areas.

Storage and handling recommendations for this compound emphasize the importance of proper conditions to maintain stability. While not classified as hazardous under standard regulations, best practices suggest storage in cool, dry environments with appropriate container materials. These considerations are particularly important for research facilities and production sites handling sensitive chemical intermediates.

The synthesis of tert-butyl N-{4-[2-(chlorosulfonyl)ethyl]-3-fluorophenyl}carbamate typically involves multi-step organic reactions starting from commercially available precursors. Process chemists continue to optimize these synthetic routes to improve yields and reduce environmental impact, aligning with the principles of sustainable chemistry. Recent publications have described innovative catalytic approaches that enhance the efficiency of producing such specialized intermediates.

In analytical method development, this compound presents interesting challenges and opportunities due to its unique structural features. Researchers have developed specialized chromatographic methods to separate and quantify it from complex reaction mixtures, contributing to the broader field of analytical chemistry. These methodologies often find applications beyond this specific compound, benefiting the entire field of synthetic organic chemistry.

Future research directions for compounds like CAS No. 2229573-65-1 include exploration of their potential in emerging areas such as bioorthogonal chemistry and smart materials. The combination of fluorine and sulfonyl functionalities offers intriguing possibilities for designing molecules with tailored properties. As synthetic methodologies advance, we can expect to see expanded applications of this compound class in cutting-edge research areas.

For researchers sourcing this material, quality assurance remains paramount. Reputable suppliers provide comprehensive certificates of analysis and detailed technical specifications for tert-butyl N-{4-[2-(chlorosulfonyl)ethyl]-3-fluorophenyl}carbamate. These documents typically include information about purity, impurity profiles, and storage recommendations, enabling scientists to make informed decisions about their chemical procurement.

The price and availability of this specialty chemical fluctuate based on market demand and production capacity. Currently, it's classified as a low-volume, high-value intermediate primarily used in research and development settings. Companies involved in contract research and custom synthesis often maintain strategic inventories to support pharmaceutical development programs requiring such specialized building blocks.

From a regulatory perspective, while 2229573-65-1 isn't subject to stringent controls, proper documentation and safety data sheets are essential for compliance with laboratory and workplace safety standards. Research institutions and chemical manufacturers maintain rigorous protocols for handling all chemical substances, ensuring worker safety and environmental protection throughout the product lifecycle.

In conclusion, tert-butyl N-{4-[2-(chlorosulfonyl)ethyl]-3-fluorophenyl}carbamate represents an important tool in modern synthetic chemistry with broad applications across multiple scientific disciplines. Its unique structural features and synthetic versatility make it valuable for researchers developing next-generation pharmaceutical compounds and functional materials. As chemical science advances, we anticipate continued interest in this and related compounds that enable innovative molecular design.